Cas no 126322-06-3 (6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-)

• Product Name: 6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-
• CAS No: 126322-06-3
• MF: C₁₁H₁₄N₂OS
• MW: 222.306661128998
• CID: 103462
• PubChem ID: 14749881
• Update Time: 2025-04-18

6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-
• 6-Benzothiazolol,2-[(1,1-dimethylethyl)amino]-(9CI)
• 2-[(2-Methyl-2-propanyl)amino]-1,3-benzothiazol-6-ol
• 2-(Tert-butylamino)-1,3-benzothiazol-6-ol
• 126322-06-3

• Inchi： 1S/C11H14N2OS/c1-11(2,3)13-10-12-8-5-4-7(14)6-9(8)15-10/h4-6,14H,1-3H3,(H,12,13)
• InChI Key： HVSITAYNLFALSO-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1NC(C)(C)C)O

Computed Properties

• Exact Mass: 222.08282
• Monoisotopic Mass: 222.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 45.15